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Compound of Interest

Compound Name: Allylethyl carbonate

Cat. No.: B075759

An Objective Head-to-Head Comparison of Allylethyl Carbonate and Dimethyl Carbonate for
Researchers

In the landscape of modern chemistry, the selection of appropriate reagents and solvents is
paramount to achieving desired reaction outcomes, ensuring safety, and adhering to the
principles of green chemistry. Among the versatile class of organic carbonates, Allylethyl
Carbonate (AEC) and Dimethyl Carbonate (DMC) are two compounds that find utility in
specialized and broad applications, respectively. This guide provides a detailed, data-driven
comparison of AEC and DMC to assist researchers, scientists, and drug development
professionals in making informed decisions for their specific applications.

Physicochemical Properties

A fundamental comparison begins with the intrinsic physicochemical properties of each
compound. These properties dictate their behavior in various chemical environments and their
suitability for different applications.
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Property Allylethyl Carbonate (AEC) Dimethyl Carbonate (DMC)

CAS Number 1469-70-1 616-38-6

Molecular Formula C6H1003 C3H603

Molecular Weight 130.14 g/mol 90.08 g/mol

Appearance Colorl.ess' to almost colorless Colorless liquid
clear liquid

Odor Pleasant, ester-like

Boiling Point 90 °C

Melting Point 2to4°C

Density 1.069-1.073 g/mL

Flash Point 17 °C

Solubility in Water Slightly soluble 13.9 g/100 mL

Applications in Research and Development

While both are carbonate esters, their applications diverge significantly, largely due to their
distinct chemical structures.

Allylethyl Carbonate (AEC): A Niche Additive in Energy
Storage

The primary application for AEC identified in the literature is as an electrolyte additive in lithium-
ion batteries. The allyl group in AEC is key to its functionality, as it can be electrochemically
reduced to form a stable solid electrolyte interphase (SEI) on the surface of the graphite anode.
This SEI layer is crucial for preventing the exfoliation of the graphite structure and suppressing
the decomposition of the electrolyte, thereby enhancing the battery's cycle life and
performance.

Dimethyl Carbonate (DMC): A Versatile Green Reagent
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Dimethyl Carbonate is widely recognized as a green reagent due to its low toxicity and
biodegradability. Its applications are extensive and include:

Methylating Agent: DMC is a safer alternative to traditional methylating agents like dimethyl
sulfate and methyl halides for the methylation of phenols, anilines, and carboxylic acids.

e Solvent: Itis used as a solvent in coatings, adhesives, and in the production of
pharmaceuticals and agrochemicals.

 Lithium-lon Battery Electrolytes: DMC is a common co-solvent in lithium-ion battery
electrolytes, valued for its low viscosity which enhances ionic conductivity.

 Intermediate in Polycarbonate Synthesis: A significant industrial use of DMC is in the
production of polycarbonates.

Performance: Experimental Data

Direct comparative performance data between AEC and DMC is limited. The following tables
summarize experimental findings for each compound in their respective primary applications.

Allylethyl Carbonate as a Lithium-lon Battery Electrolyte
Additive

Performance Metric Value Experimental Conditions

Graphitic anode (MCMB-2528)
in a 1.0M LiPF6 in propylene
Reversible Capacity 320 mAh/g carbonate (PC): diethyl
carbonate (DEC) (3:2 in
volume) electrolyte with AEC.

. ) - Determined by cyclic
Reduction Potential 1.5V vs. Li|Li+
voltammetry (CV).

Dimethyl Carbonate as a Methylating Agent
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) Experimental
Substrate Product Yield

Conditions
Varies (often requires
Anilines, Phenols, o elevated DMC acts as both
_ , Methylated derivatives
Carboxylic Acids temperatures/pressur reagent and solvent.

e)

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research.

Protocol for Evaluating Allylethyl Carbonate as a Battery
Electrolyte Additive

Objective: To investigate the effect of AEC as an electrolyte additive on the performance of a

graphitic anode in a lithium-ion battery.

Materials:

Graphitic anode (e.g., MCMB-2528)

Lithium foil (counter electrode)

Electrolyte: 1.0M LiPF6 in a mixture of propylene carbonate (PC) and diethyl carbonate
(DEC) (3:2 by volume)

Allylethyl Carbonate (AEC) additive

Coin cell components (casings, spacers, springs, separator)
Procedure:

» Prepare the electrolyte solution with the desired concentration of AEC.
e Assemble coin cells in an argon-filled glovebox.

o Use the graphitic material as the working electrode and lithium foil as the counter electrode.
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» Employ a microporous membrane as the separator.
» Perform electrochemical cycling using a battery testing system.
o Charge and discharge the cells at a constant current density between defined voltage limits.

o Characterize the electrochemical properties, including charge-discharge capacity and cycling
stability.

o Post-cycling analysis of the anode surface can be conducted using techniques like Scanning
Electron Microscopy (SEM) and X-ray Photoelectron Spectroscopy (XPS) to study the SEI
layer.

Visualizing Mechanisms and Workflows
Synthesis of Allylethyl Carbonate
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Synthesis of Allylethyl Carbonate

Allyl Alcohol Ethyl Chloroformate Base (e.g., Pyridine)
Catalyst
Allylethyl Carbonate Base Hydrochloride

AEC in SEI Formation on Graphite Anode

Allylethyl Carbonate in Electrolyte

Electrochemical Reduction at Anode Surface

AEC Radical Anion

Polymerization/Decomposition

Stable SEI Layer
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General Methylation by Dimethyl Carbonate
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Dimethyl Carbonate Nucleophile (e.g., R-OH, R-NH2)

\
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Methylated Product (R-OCH3, R-NHCH3) Methanol + CO2
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« To cite this document: BenchChem. [Head-to-head comparison of Allylethyl carbonate and
dimethyl carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075759#head-to-head-comparison-of-allylethyl-
carbonate-and-dimethyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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